Cas no 2172118-06-6 (3-(1,3-dichloropropan-2-yl)oxetane)

• Product Name: 3-(1,3-dichloropropan-2-yl)oxetane
• CAS No: 2172118-06-6
• MF: C₆H₁₀Cl₂O
• MW: 169.049000263214
• CID: 6268979
• PubChem ID: 165962799
• Update Time: 2025-08-05

3-(1,3-dichloropropan-2-yl)oxetane Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dichloropropan-2-yl)oxetane
• 2172118-06-6
• EN300-1459440

• Inchi： 1S/C6H10Cl2O/c7-1-5(2-8)6-3-9-4-6/h5-6H,1-4H2
• InChI Key： CQWGLJMDFXIWSP-UHFFFAOYSA-N
• SMILES： ClCC(CCl)C1COC1

Computed Properties

• Exact Mass: 168.0108703g/mol
• Monoisotopic Mass: 168.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 79.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 3-(1,3-dichloropropan-2-yl)oxetane

Introduction to 3-(1,3-dichloropropan-2-yl)oxetane (CAS No. 2172118-06-6)

3-(1,3-dichloropropan-2-yl)oxetane, identified by the Chemical Abstracts Service Number (CAS No.) 2172118-06-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This oxetane derivative has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The compound features a three-membered heterocyclic ring (oxetane) linked to a 1,3-dichloropropane side chain, which imparts distinct reactivity and functionalization possibilities.

The oxetane ring is a strained three-membered ether, known for its high reactivity and utility in various chemical transformations. The incorporation of a dichloropropane moiety enhances the compound's versatility, making it a valuable intermediate in the synthesis of more complex molecules. This structural motif has been explored in the development of novel materials and bioactive compounds, reflecting its importance in modern chemical research.

In recent years, 3-(1,3-dichloropropan-2-yl)oxetane has been studied for its role in the synthesis of polymers with specialized properties. Oxetane derivatives are particularly interesting due to their ability to undergo ring-opening reactions under controlled conditions, leading to the formation of linear polymers or cross-linked networks. The presence of chlorine atoms in the side chain further influences these reactions, allowing for tailored polymer architectures. Such polymers find applications in coatings, adhesives, and even biomedical materials.

Moreover, the compound has shown promise in pharmaceutical applications. The oxetane ring's strained structure facilitates nucleophilic attack at specific positions, enabling the introduction of various functional groups. This characteristic makes 3-(1,3-dichloropropan-2-yl)oxetane a useful building block for drug discovery efforts. Researchers have leveraged its reactivity to develop intermediates for small-molecule drugs targeting specific biological pathways. For instance, modifications at the oxetane ring have been explored to enhance binding affinity or metabolic stability in potential therapeutic agents.

Recent studies have also highlighted the compound's utility in catalytic processes. The combination of the oxetane ring and dichloropropane side chain provides a scaffold that can interact with transition metals, facilitating various catalytic transformations. These include cross-coupling reactions, hydrogenation processes, and asymmetric synthesis. Such catalytic applications are crucial for efficient synthetic routes in both academic research and industrial settings.

The chemical properties of 3-(1,3-dichloropropan-2-yl)oxetane make it a versatile intermediate for further functionalization. Researchers have investigated its use in synthesizing heterocyclic compounds, which are prevalent in many bioactive molecules. By controlling reaction conditions and reagents, it is possible to introduce additional rings or side chains onto the core structure, expanding its synthetic utility.

In conclusion, 3-(1,3-dichloropropan-2-yl)oxetane (CAS No. 2172118-06-6) is a multifaceted compound with significant potential in polymer science and pharmaceutical development. Its unique structural features enable diverse chemical transformations, making it a valuable tool for researchers aiming to create novel materials and bioactive compounds. As synthetic methodologies continue to advance, the applications of this oxetane derivative are expected to grow further.